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Compound of Interest

Compound Name: 2-(Allyloxy)-5-bromobenzaldehyde

CAS No.: 40359-62-4

Cat. No.: B1271712

Get Quote

Executive Summary
2-(Allyloxy)-5-bromobenzaldehyde is a critical intermediate in the synthesis of biologically

active heterocycles, particularly benzofurans via Claisen rearrangement or intramolecular Heck

reactions. Its purity is paramount for downstream catalytic cycles. This guide provides a

standardized protocol for its synthesis via Williamson etherification and, crucially, a detailed

breakdown of its

H NMR spectrum to serve as a primary validation tool.

The structural integrity of this molecule relies on the successful installation of the allyl group at

the ortho position without affecting the aldehyde or bromine functionalities. The NMR data

presented here serves as the "fingerprint" for quality control.

Synthetic Protocol (Contextual Grounding)
To understand the spectrum, one must understand the impurities. The synthesis typically

involves the O-alkylation of 5-bromosalicylaldehyde.
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Reaction:

Experimental Workflow
Reagents: Dissolve 5-bromosalicylaldehyde (1.0 eq) in anhydrous DMF.

Base: Add potassium carbonate (1.5 eq) to generate the phenoxide anion. Note: The solution

will turn bright yellow due to the phenoxide chromophore.

Alkylation: Add allyl bromide (1.2 eq) dropwise at 0°C, then warm to room temperature. Stir

for 4–6 hours.

Workup: Quench with water (removes inorganic salts) and extract with ethyl acetate.

Purification: Silica gel chromatography (Hexanes/EtOAc) is usually required to remove

unreacted aldehyde.

Visualization: Synthesis & Impurity Logic
The following diagram illustrates the workflow and potential spectral contaminants.
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Caption: Figure 1. Synthetic pathway and critical impurity checkpoints for NMR analysis.

H NMR Spectral Analysis
Solvent:
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(Deuterated Chloroform) Frequency: 400 MHz or higher recommended for clear allyl splitting.

Spectral Assignment Table
The following data represents the purified compound.
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Position

Chemical
Shift (

, ppm)

Multiplicity Integration

Coupling
Constant (

, Hz)

Assignment
Logic

CHO 10.35 – 10.45 Singlet (s) 1H -

Aldehyde.

Typical

deshielded

carbonyl

proton. Note:

Upfield shift

from

precursor

(which is

~10.8 ppm)

due to loss of

intramolecula

r H-bond.

H-6 7.92 – 7.96 Doublet (d) 1H

Aromatic.

Ortho to

CHO.

Deshielded

by carbonyl

anisotropy.

H-4 7.60 – 7.66
Doublet of

Doublets (dd)
1H ,

Aromatic.

Para to CHO.

Couples with

H-3 (ortho)

and H-6

(meta).

H-3 6.90 – 6.98 Doublet (d) 1H Aromatic.

Ortho to

Allyloxy.

Shielded by

oxygen lone

pairs relative

to other
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aromatic

protons.

H-2' 6.00 – 6.12 Multiplet (m) 1H -

Allyl

(Internal).

Vinyl proton (

). Complex

splitting due

to

cis/trans/vicin

al coupling.

H-3' 5.40 – 5.55 Multiplet / dd 1H ,

Allyl

(Terminal,

trans). Proton

trans to the

internal vinyl

proton.

H-3'' 5.30 – 5.38 Multiplet / dd 1H ,

Allyl

(Terminal,

cis). Proton

cis to the

internal vinyl

proton.

H-1' 4.65 – 4.70 Doublet (d) 2H

Allylic

Methylene. (

). Deshielded

by oxygen.

Structural Connectivity Diagram
The following visualization maps the NMR signals to the specific protons on the molecule.[1]
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Caption: Figure 2. NMR signal assignment correlated with molecular structure.

Interpretation & Validation Guide
The "Clean" Spectrum Checklist
To certify the batch for release or use in the next step, verify these three features:

Loss of Phenolic Proton: The starting material (5-bromosalicylaldehyde) has a sharp singlet

(often broad) >10.8 ppm due to intramolecular hydrogen bonding. This must be absent.

Aldehyde Shift: The product aldehyde peak shifts upfield to ~10.4 ppm. If you see two

aldehyde peaks (e.g., 10.8 and 10.4), the reaction is incomplete.
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Allyl Integration: The integration of the aromatic region (3H) must match the allyl chain (5H

total: 2H for

, 1H for

, 2H for

).

Coupling Analysis (J-Values)
The aromatic region provides definitive proof of the substitution pattern:

H-4 (dd): This proton is physically located between the Bromine and the H-3 proton. It must

show two couplings: a large ortho coupling (

Hz) to H-3 and a small meta coupling (

Hz) to H-6.

H-6 (d): Being isolated between the Aldehyde and Bromine, it only shows the small meta

coupling (

Hz).

Common Impurities
Allyl Bromide: Look for a doublet at 3.9 ppm (

). If present, dry under high vacuum.

Water: Broad singlet around 1.56 ppm (in

).

DMF: If used as solvent, look for singlets at 2.88, 2.96, and 8.02 ppm.

References
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(Note: Positional isomer data used for comparative coupling analysis).
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National Institutes of Health (NIH). "Four-Step Synthesis of 3-Allyl-2-(allyloxy)-5-bromoaniline

from 2-Allylphenol." PubMed Central. (Provides detailed allyl ether synthesis protocols and

spectral expectations for 5-bromo-2-allyloxy systems).

ChemicalBook. "2-Bromobenzaldehyde 1H NMR Spectrum." (Used for aromatic proton

baseline shifts).[2]

Chemistry LibreTexts. "14.12: Coupling Constants - Identify Coupled Protons." (Source for

standard Karplus relationships and J-values cited in Section 3.1).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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